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REACTION_CXSMILES
|
[OH:1][C:2]1[C:3]([CH3:11])=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([OH:7])=[O:6].S(=O)(=O)(O)O.[C:17](=O)(O)[O-].[Na+]>CO>[OH:1][C:2]1[C:3]([CH3:11])=[C:4]([CH:8]=[CH:9][CH:10]=1)[C:5]([O:7][CH3:17])=[O:6] |f:2.3|
|
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
OC=1C(=C(C(=O)O)C=CC1)C
|
|
Name
|
|
|
Quantity
|
3 mL
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|
Type
|
reactant
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|
Smiles
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S(O)(O)(=O)=O
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|
Name
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|
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Quantity
|
300 mL
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|
Type
|
solvent
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|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
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|
Control Type
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AMBIENT
|
|
Conditions are dynamic
|
1
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|
Details
|
See reaction.notes.procedure_details.
|
|
Type
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TEMPERATURE
|
|
Details
|
at reflux for 48 hours
|
|
Duration
|
48 h
|
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Type
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CUSTOM
|
|
Details
|
Some methanol was evaporated
|
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Type
|
CUSTOM
|
|
Details
|
residue was partitioned between saturated aqueous sodium bicarbonate and ethyl acetate
|
|
Type
|
WASH
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|
Details
|
The organic portion was washed with brine
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|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
then dried over anhydrous sodium sulfate
|
|
Type
|
FILTRATION
|
|
Details
|
Filtration and concentration
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC=1C(=C(C(=O)OC)C=CC1)C
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 32 mmol | |
| AMOUNT: MASS | 5.3 g | |
| YIELD: PERCENTYIELD | 97% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
